Cas no 1432680-04-0 (2-[(4-Chlorophenyl)methyl]cyclohexan-1-amine hydrochloride)

• Product name: 2-[(4-Chlorophenyl)methyl]cyclohexan-1-amine hydrochloride
• CAS No: 1432680-04-0
• MF: C₁₃H₁₉Cl₂N
• MW: 260.202661752701
• CID: 5150713
• PubChem ID: 71758065

2-[(4-Chlorophenyl)methyl]cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Chlorophenyl)methyl]cyclohexan-1-amine hydrochloride

• Inchi： 1S/C13H18ClN.ClH/c14-12-7-5-10(6-8-12)9-11-3-1-2-4-13(11)15;/h5-8,11,13H,1-4,9,15H2;1H
• InChI Key： YDJQACDSDHEJAA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)C1CCCCC1N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-[(4-Chlorophenyl)methyl]cyclohexan-1-amine hydrochloride

2-[(4-Chlorophenyl)methyl]cyclohexan-1-amine Hydrochloride: A Comprehensive Overview

The compound CAS No. 1432680-04-0, commonly referred to as 2-[(4-Chlorophenyl)methyl]cyclohexan-1-amine hydrochloride, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and its role in recent research studies. In this article, we will delve into the details of its structure, synthesis, applications, and the latest advancements in its utilization.

The chemical structure of 2-[(4-Chlorophenyl)methyl]cyclohexan-1-amine hydrochloride consists of a cyclohexane ring substituted with an amino group at position 1 and a (4-chlorophenyl)methyl group at position 2. The presence of the chlorophenyl group introduces interesting electronic and steric effects, which can influence the compound's reactivity and biological activity. The hydrochloride salt form suggests that this compound is often used in its protonated state, which may enhance its solubility and stability under certain conditions.

Recent studies have highlighted the potential of 2-[(4-Chlorophenyl)methyl]cyclohexan-1-amine hydrochloride in drug discovery and development. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the context of medicinal chemistry. Its ability to form stable amine salts makes it a valuable intermediate in organic synthesis. Moreover, the compound's structural versatility allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

In terms of synthesis, several methods have been reported for the preparation of CAS No. 1432680-04-0. One common approach involves the alkylation of cyclohexanamine with a chlorobenzyl chloride derivative, followed by acidification to obtain the hydrochloride salt. This method is efficient and scalable, making it suitable for both laboratory and industrial production. The use of modern catalytic techniques has further improved the yield and purity of this compound, ensuring its reliability as a starting material for downstream applications.

The applications of 2-[(4-Chlorophenyl)methyl]cyclohexan-1-amine hydrochloride are diverse and expanding rapidly. In pharmaceuticals, it has been investigated as a potential lead compound for treating various diseases, including neurodegenerative disorders and cancer. Its ability to modulate key cellular pathways makes it an attractive candidate for drug design. Additionally, this compound has shown promise in materials science, where it serves as a precursor for advanced polymers and coatings with tailored properties.

In conclusion, CAS No. 1432680-04-0, or 2-[(4-Chlorophenyl)methyl]cyclohexan-1-amine hydrochloride, is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, ease of synthesis, and versatile applications make it a valuable asset in contemporary research and development efforts. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.